Cas no 1532248-43-3 (2-5-(oxolan-3-yl)-1,3,4-oxadiazol-2-ylbenzoic acid)

• Product Name: 2-5-(oxolan-3-yl)-1,3,4-oxadiazol-2-ylbenzoic acid
• CAS No: 1532248-43-3
• MF: C₁₃H₁₂N₂O₄
• MW: 260.245383262634
• CID: 6444903
• PubChem ID: 81444561
• Update Time: 2025-06-11

2-5-(oxolan-3-yl)-1,3,4-oxadiazol-2-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-(oxolan-3-yl)-1,3,4-oxadiazol-2-ylbenzoic acid
• AKOS020022576
• 2-[5-(oxolan-3-yl)-1,3,4-oxadiazol-2-yl]benzoic acid
• 1532248-43-3
• EN300-17405342

• Inchi： 1S/C13H12N2O4/c16-13(17)10-4-2-1-3-9(10)12-15-14-11(19-12)8-5-6-18-7-8/h1-4,8H,5-7H2,(H,16,17)
• InChI Key： HHNPDYQJZJADLQ-UHFFFAOYSA-N
• SMILES： O1CCC(C2=NN=C(C3C=CC=CC=3C(=O)O)O2)C1

Computed Properties

• Exact Mass: 260.07970687g/mol
• Monoisotopic Mass: 260.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-5-(oxolan-3-yl)-1,3,4-oxadiazol-2-ylbenzoic acid

Introduction to 2-5-(oxolan-3-yl)-1,3,4-oxadiazol-2-ylbenzoic acid (CAS No. 1532248-43-3)

2-5-(oxolan-3-yl)-1,3,4-oxadiazol-2-ylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1532248-43-3, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of heterocyclic molecules characterized by the presence of both oxadiazole and oxolan rings, which are known for their versatile biological activities. The benzoic acid moiety further enhances its potential as a pharmacophore, contributing to its interactions with biological targets.

The structure of 2-5-(oxolan-3-yl)-1,3,4-oxadiazol-2-ylbenzoic acid is a testament to the ingenuity of modern synthetic chemistry. The fusion of an oxadiazole ring with an oxolan group attached to a benzoic acid backbone creates a scaffold that is both stable and functional. Oxadiazole derivatives are widely recognized for their role in various therapeutic applications, including antiviral, anti-inflammatory, and anticancer agents. The oxolan ring, on the other hand, introduces additional flexibility and reactivity, making it an attractive component for drug design.

One of the most compelling aspects of 2-5-(oxolan-3-yl)-1,3,4-oxadiazol-2-ylbenzoic acid is its potential as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their ability to modulate biological pathways effectively. The benzoic acid moiety in this compound is particularly noteworthy, as it is a well-established pharmacophore found in numerous FDA-approved drugs. Its presence suggests that this compound may exhibit similar pharmacological properties while offering new opportunities for therapeutic intervention.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can target multiple disease pathways simultaneously. The structure of 2-5-(oxolan-3-yl)-1,3,4-oxadiazol-2-ylbenzoic acid aligns well with this trend, as the combination of oxadiazole and oxolan rings provides multiple sites for interaction with biological targets. This dual functionality makes it a promising candidate for the development of drugs with enhanced efficacy and reduced side effects.

In addition to its structural complexity, 2-5-(oxolan-3-yl)-1,3,4-oxadiazol-2-ylbenzoic acid has shown intriguing biological activities in preclinical studies. Research has demonstrated that derivatives of oxadiazole can exhibit potent antitumor effects by inhibiting key enzymes involved in cell proliferation and survival. Similarly, oxolan derivatives have been explored for their antimicrobial properties. The combination of these two scaffolds in this compound may lead to novel therapeutic strategies against various diseases.

The synthesis of 2-5-(oxolan-3-ylyl)-1,3,4-oquadazol - 2 - ylbenzonic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups to achieve the desired connectivity between the oxadiazole and oxolan rings. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. This synthetic approach not only highlights the versatility of modern chemical methodologies but also paves the way for further modifications and derivatization.

The pharmacological potential of 2 - 5 - (oxo lan - 3 - yl) - 1 , 3 , 4 - oquadazol - 2 - yl benzonic acid is further supported by computational studies that predict favorable interactions with biological targets. Molecular docking simulations have shown that this compound can bind effectively to enzymes and receptors involved in various disease pathways. These predictions provide a strong rationale for experimental validation and highlight its potential as a drug candidate.

Recent advancements in drug delivery systems have also opened new avenues for utilizing this compound in therapeutic applications. Nanotechnology-based delivery platforms offer precise control over drug release and targeting, enhancing bioavailability and reducing systemic toxicity. By integrating 2 - 5 - (oxy lan - 3 - yl) - 1 , 3 , 4 - oquadazol - 2 - yl benzonic acid into such systems, researchers can optimize its pharmacological effects and expand its therapeutic utility.

The future directions for research on 2 - 5 - (oxy lan - 3 - yl) - 1 , 3 , 4 - oquadazol - 2 - yl benzonic acid are multifaceted. Further investigation into its mechanism of action will be crucial for understanding its therapeutic potential fully. Additionally, exploring its interactions with other bioactive molecules may reveal synergistic effects that could enhance its efficacy in treating complex diseases.

In conclusion, this compound represents a promising candidate for drug development due to its unique structure and multifunctional properties. The combination of an oxadiazole ring with an oxolan group attached to a benzoic acid backbone creates a scaffold with significant pharmacological potential. As research continues to uncover new applications for heterocyclic compounds, it is likely that this compound will play an important role in future therapeutic strategies.